Cas no 1499238-03-7 ({1-2-(propan-2-yl)phenylcyclopropyl}methanamine)

{1-[2-(Propan-2-yl)phenyl]cyclopropyl}methanamine is a cyclopropyl-substituted methanamine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a cyclopropyl ring adjacent to a methanamine group and an isopropyl-substituted phenyl ring, may confer enhanced metabolic stability and binding selectivity in drug design. The compound's rigid cyclopropyl scaffold could improve conformational restraint, potentially optimizing interactions with biological targets. Its amine functionality offers versatility for further derivatization, making it a valuable intermediate in the synthesis of bioactive molecules. The isopropylphenyl moiety may contribute to lipophilicity, influencing pharmacokinetic properties. This compound is of interest for exploratory studies in central nervous system (CNS) targeting or enzyme modulation due to its structural features.
{1-2-(propan-2-yl)phenylcyclopropyl}methanamine structure
1499238-03-7 structure
Product Name:{1-2-(propan-2-yl)phenylcyclopropyl}methanamine
CAS No:1499238-03-7
MF:C13H19N
MW:189.29666352272
CID:5914982
PubChem ID:82603159
Update Time:2025-06-08

{1-2-(propan-2-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-2-(propan-2-yl)phenylcyclopropyl}methanamine
    • EN300-1770528
    • {1-[2-(propan-2-yl)phenyl]cyclopropyl}methanamine
    • 1499238-03-7
    • Inchi: 1S/C13H19N/c1-10(2)11-5-3-4-6-12(11)13(9-14)7-8-13/h3-6,10H,7-9,14H2,1-2H3
    • InChI Key: LYKAYKYKQLMSOE-UHFFFAOYSA-N
    • SMILES: NCC1(C2C=CC=CC=2C(C)C)CC1

Computed Properties

  • Exact Mass: 189.151749610g/mol
  • Monoisotopic Mass: 189.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

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Additional information on {1-2-(propan-2-yl)phenylcyclopropyl}methanamine

Introduction to {1-2-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 1499238-03-7)

{1-2-(propan-2-yl)phenylcyclopropyl}methanamine, with the CAS number 1499238-03-7, is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive cyclopropyl and phenyl moieties, which confer it with a range of interesting chemical and biological properties. The molecule's intricate structure and potential for diverse applications make it a valuable subject of study for researchers and developers alike.

The chemical structure of {1-2-(propan-2-yl)phenylcyclopropyl}methanamine consists of a cyclopropyl ring attached to a phenyl group, with an additional isopropyl substituent on the phenyl ring. The amine functionality at the methylene bridge further enhances its reactivity and biological activity. This combination of functional groups provides a foundation for exploring its potential in various therapeutic areas, including neurology, oncology, and cardiovascular diseases.

Recent studies have highlighted the potential of {1-2-(propan-2-yl)phenylcyclopropyl}methanamine as a lead compound for drug discovery. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in signal transduction pathways and are involved in numerous physiological processes, making them attractive targets for drug development. Preliminary data suggest that {1-2-(propan-2-yl)phenylcyclopropyl}methanamine exhibits selective binding to specific GPCRs, which could be leveraged to develop novel treatments for conditions such as chronic pain, inflammation, and neurodegenerative disorders.

In addition to its potential as a GPCR ligand, {1-2-(propan-2-yl)phenylcyclopropyl}methanamine has also shown promise in modulating ion channels. Ion channels are essential for maintaining cellular homeostasis and are implicated in various diseases. Research has demonstrated that this compound can influence the activity of certain ion channels, which may have implications for treating conditions such as epilepsy and arrhythmias. The ability to modulate ion channels selectively could lead to the development of more targeted and effective therapies.

The pharmacokinetic properties of {1-2-(propan-2-yl)phenylcyclopropyl}methanamine have been another focus of recent studies. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical data indicate that it has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are desirable attributes for a drug candidate. These properties suggest that {1-2-(propan-2-yl)phenylcyclopropyl}methanamine could be developed into an orally administered medication.

Toxicity studies have also been conducted to assess the safety profile of {1-2-(propan-2-yl)phenylcyclopropyl}methanamine. Initial findings suggest that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports further clinical development and testing in human subjects. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, {1-2-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 1499238-03-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutics targeting GPCRs and ion channels. Continued research into its pharmacological properties and safety profile will be essential for realizing its full therapeutic potential.

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